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Compound of Interest

Compound Name: Riboflavin-d3

Cat. No.: B12409813

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and analytical
applications of Riboflavin-d3. It is intended to serve as a valuable resource for professionals in
research and drug development who utilize isotopically labeled compounds.

Safety and Handling

Riboflavin-d3, a deuterated form of Vitamin B2, shares similar safety and handling
characteristics with its non-labeled counterpart. As a stable, non-radioactive isotope, it does not
pose any radiological hazard. The following data is compiled from various Safety Data Sheets
(SDS) for Riboflavin and its deuterated analogs.

Physical and Chemical Properties

The physical and chemical properties of Riboflavin-d3 are comparable to that of Riboflavin.
The primary difference is the increased molecular weight due to the presence of three

deuterium atoms.
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Property Value

Molecular Formula C17H17D3N40Os

Molecular Weight 379.38 g/mol

Appearance White to yellow solid

Melting Point Approximately 280-290°C (decomposes)

. Soluble in DMSO. Sparingly soluble in water

Solubility ) .
and alcohol; insoluble in ether and chloroform.
Store at -20°C in a sealed container, protected
from moisture and light. For solutions in solvent,

Storage

store at -80°C for up to 6 months or -20°C for up
to 1 month.

Hazard Identification and First Aid

Riboflavin-d3 is not classified as a hazardous substance. However, standard laboratory safety
practices should always be observed.

Hazard Precaution / First Aid Measure

May cause mild irritation. Wear safety glasses.
Eye Contact In case of contact, rinse immediately with plenty

of water for at least 15 minutes.[1][2]

May cause mild irritation. Wear protective
Skin Contact gloves and clothing. In case of contact, wash off

immediately with plenty of water.[1][2]

May cause respiratory tract irritation. Avoid

Inhalation , : . ,
inhaling dust. If inhaled, move to fresh air.
May be harmful if swallowed in large amounts.
Ingestion Do NOT induce vomiting. Get medical attention

if symptoms occur.[2]
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bili I .

Condition to Avoid Incompatible Materials
Exposure to light, excess heat, and dust Strong oxidizing agents, bases, and reducing
formation.[1] agents.[1]

Experimental Applications and Protocols

The primary application of Riboflavin-d3 is as an internal standard for the quantitative analysis
of Riboflavin in biological matrices by liquid chromatography-tandem mass spectrometry (LC-
MS/MS). Its deuterated nature ensures that it co-elutes with the analyte of interest (Riboflavin)
but is distinguishable by its higher mass, allowing for accurate quantification.

Quantification of Riboflavin in Human Plasma by LC-
MS/MS

This protocol is a representative example of how Riboflavin-d3 is used as an internal
standard.

2.1.1. Sample Preparation (Protein Precipitation)

e To 100 pL of human plasma, add 75 pL of a working solution of Riboflavin-d3 (as the
internal standard).

e Add 125 pL of 0.1 M zinc sulfate to precipitate the plasma proteins.
» Vortex the mixture thoroughly.

o Centrifuge the sample to pellet the precipitated proteins.

o Collect the supernatant for LC-MS/MS analysis.

2.1.2. Liquid Chromatography

Column: A C18 reversed-phase column is typically used.
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Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component
(e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol
with 0.1% formic acid).

Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

Injection Volume: 5-10 uL of the prepared sample supernatant.
2.1.3. Tandem Mass Spectrometry

lonization Mode: Electrospray lonization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM) Transitions:
o Riboflavin: Monitor the transition of the precursor ion (m/z) to a specific product ion.

o Riboflavin-d3: Monitor the transition of the deuterated precursor ion (m/z) to its
corresponding product ion. The exact m/z values will be slightly higher than those of
unlabeled Riboflavin due to the deuterium atoms.

e Quantification: The concentration of Riboflavin in the plasma sample is determined by
calculating the peak area ratio of the analyte to the internal standard and comparing it to a
calibration curve prepared with known concentrations of Riboflavin.

Biological Role and Metabolic Pathway

Riboflavin itself is a crucial vitamin that, once ingested, is converted into its biologically active
forms: flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD). These
flavocoenzymes are essential for a multitude of redox reactions central to metabolism.

Riboflavin Metabolism and Function

The following diagram illustrates the conversion of Riboflavin to FMN and FAD, and their
subsequent role as electron carriers in the mitochondrial electron transport chain, which is
fundamental for cellular energy production.
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Caption: Metabolic pathway of Riboflavin to FMN and FAD and their roles in the electron
transport chain.

Experimental Workflow for Quantification

The following diagram outlines a typical workflow for the quantification of Riboflavin in a
biological sample using Riboflavin-d3 as an internal standard.
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Caption: Workflow for quantifying Riboflavin using Riboflavin-d3 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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